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Compound of Interest

Compound Name: Cyclopentane hydrate

CAS No.: 190390-20-6

Cat. No.: B12555658

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of cyclopentane (CP) hydrate

phase equilibrium data, offering a critical resource for researchers, scientists, and professionals

in drug development and other relevant fields. This guide summarizes quantitative data, details

experimental protocols, and visualizes key concepts to facilitate a comprehensive

understanding of cyclopentane hydrate behavior.

Introduction to Cyclopentane Hydrates
Clathrate hydrates are crystalline, ice-like compounds in which guest molecules are trapped

within a lattice of hydrogen-bonded water molecules. Cyclopentane, a cyclic hydrocarbon, is a

potent former of structure II (sII) clathrate hydrates. A key characteristic of cyclopentane
hydrate is its formation at relatively mild temperature and pressure conditions, making it an

excellent model system for studying hydrate thermodynamics and kinetics. Understanding the

phase equilibrium of cyclopentane hydrate is crucial for various applications, including gas

storage and transportation, desalination, and as a model for more complex hydrate systems

found in nature and industrial processes.
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Phase Equilibrium Data of Cyclopentane Hydrates
The stability of cyclopentane hydrate is dictated by pressure, temperature, and the

composition of the system. The following tables summarize the phase equilibrium data for pure

cyclopentane hydrate and in the presence of a common inhibitor (Sodium Chloride) and a

promoter (Methane).

Table 1: Phase Equilibrium Data for Pure Cyclopentane (CP) + Water System

Temperature (K) Pressure (MPa) Reference

280.3 0.101 [1][2]

Note: At atmospheric pressure, the equilibrium temperature of cyclopentane hydrate is

approximately 280.3 K.

Table 2: Phase Equilibrium Data for Cyclopentane (CP) + Methane (CH₄) + Water System[1]

Temperature (K) Pressure (MPa)

284.4 1.15

287.8 2.06

291.6 3.59

295.2 5.92

298.1 8.58

301.3 12.67

Table 3: Phase Equilibrium Data for Cyclopentane (CP) + Methane (CH₄) + Water in the

Presence of Sodium Chloride (NaCl)[1]
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Temperature (K)
3.5 wt% NaCl
Pressure (MPa)

7.0 wt% NaCl
Pressure (MPa)

10.0 wt% NaCl
Pressure (MPa)

284.4 1.48 1.83 2.23

287.8 2.58 3.14 3.80

291.6 4.41 5.31 6.38

295.2 7.15 8.52 10.16

298.1 10.27 12.16 14.41

301.3 15.01 17.65 20.80

Experimental Protocols for Determining Phase
Equilibrium
The isochoric pressure search method is a widely used and reliable technique for obtaining

high-quality hydrate phase equilibrium data.[3] This method involves monitoring pressure

changes within a constant volume cell as the temperature is varied to induce hydrate formation

and dissociation.

Equipment
High-Pressure Equilibrium Cell: A temperature- and pressure-rated vessel, typically equipped

with a sapphire window for visual observation.

Temperature Control System: A circulating bath or Peltier elements to precisely control the

cell temperature.

Pressure Transducer and Temperature Sensor: To accurately measure the pressure and

temperature inside the cell.

Data Acquisition System: To continuously record pressure and temperature data.

Agitation System: A magnetic stirrer or rocking mechanism to ensure good mixing of the

phases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isochoric_Pressure_Search_Method_for_Hydrate_Phase_Equilibria.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12555658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas and Liquid Injection System: For evacuating the cell and injecting precise amounts of

guest fluids.[3]

Step-by-Step Procedure
System Preparation: The equilibrium cell is cleaned and evacuated to remove any impurities.

Loading of Water and Cyclopentane: A known amount of deionized water and cyclopentane

are injected into the cell. For mixed hydrates, the guest gas (e.g., methane) is then

pressurized into the cell.

Hydrate Formation (Cooling Stage):

The agitation system is started.

The cell is cooled at a controlled rate (e.g., 1-2 K/h).[3]

Pressure and temperature are continuously recorded. A sharp drop in pressure signifies

the onset of hydrate formation.[3]

Cooling is continued to a temperature well within the hydrate stability zone to ensure

sufficient hydrate formation.

Hydrate Dissociation (Heating Stage):

The cell is heated at a slow, controlled rate (e.g., 0.1-0.5 K/h) to maintain near-equilibrium

conditions.[3]

Pressure and temperature data are continuously recorded.

As the hydrates dissociate, the trapped guest molecules are released, causing a

significant increase in pressure.[3]

Data Analysis:

The recorded pressure is plotted against temperature for both the cooling and heating

stages.
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The hydrate-liquid-vapor equilibrium (HLVE) point is identified as the point where the

heating (dissociation) curve deviates from the cooling (formation) curve.[3]

The experiment is repeated at different initial pressures to construct the complete phase

equilibrium curve.

Visualization of Concepts and Processes
Experimental Workflow
The following diagram illustrates the workflow of the isochoric pressure search method for

determining hydrate phase equilibrium.
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Experimental workflow for the isochoric pressure search method.
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Influence of Promoters and Inhibitors on Phase
Equilibrium
Thermodynamic promoters shift the hydrate phase equilibrium curve to higher temperatures

and lower pressures, expanding the hydrate stability region. Conversely, inhibitors shift the

curve to lower temperatures and higher pressures, contracting the stability region.

Temperature (K) Pressure (MPa)

 Inhibited System

 Promoted System

 Pure Hydrate Equilibrium

Hydrate Stable Region Hydrate Unstable Region

Click to download full resolution via product page

Schematic of phase equilibrium curve shifts by promoters and inhibitors.

Classification of Hydrate-Affecting Substances
Substances that interact with clathrate hydrates can be broadly classified as formers,

promoters, or inhibitors.
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Hydrate-Affecting Substances

Hydrate Formers Promoters Inhibitors

Cyclopentane Methane Tetrahydrofuran (THF) Tetrabutylammonium Bromide (TBAB) Salts (e.g., NaCl) Alcohols (e.g., Methanol)

Click to download full resolution via product page

Classification of substances affecting hydrate formation.

Conclusion
This technical guide has provided a detailed overview of cyclopentane hydrate phase

equilibrium, presenting quantitative data, experimental methodologies, and conceptual

visualizations. The provided data tables offer a valuable resource for comparing the stability of

cyclopentane hydrates under various conditions. The detailed experimental protocol for the

isochoric pressure search method serves as a practical guide for researchers. Furthermore, the

graphical representations of the experimental workflow and the influence of promoters and

inhibitors offer a clear and concise understanding of key concepts. This comprehensive

resource is intended to support the advancement of research and development in fields where

clathrate hydrates play a significant role.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Isochoric_Pressure_Search_Method_for_Hydrate_Phase_Equilibria.pdf
https://www.benchchem.com/product/b12555658/docs#a-comprehensive-technical-guide-to-cyclopentane-hydrate-phase-equilibrium-data
https://www.benchchem.com/product/b12555658/docs#a-comprehensive-technical-guide-to-cyclopentane-hydrate-phase-equilibrium-data
https://www.benchchem.com/product/b12555658/docs#a-comprehensive-technical-guide-to-cyclopentane-hydrate-phase-equilibrium-data
https://www.benchchem.com/product/b12555658/docs#a-comprehensive-technical-guide-to-cyclopentane-hydrate-phase-equilibrium-data
https://www.benchchem.com/product/b12555658?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12555658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

